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Compound of Interest

Compound Name: 5-(2-lodoethyl)-1,3-dioxane

Cat. No.: B15062708

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(2-lodoethyl)-1,3-dioxane was publicly
available at the time of this writing. The following information is extrapolated from data on
structurally similar compounds, including dioxane derivatives and iodo-organic compounds. It is
imperative to treat this compound with caution and to handle it in a controlled laboratory
environment. A thorough risk assessment should be conducted before any experimental work.

Introduction

5-(2-lodoethyl)-1,3-dioxane is a halogenated organic compound with potential applications in
organic synthesis, particularly in the development of pharmaceutical and agrochemical
products. Its structure, featuring a reactive iodoethyl group and a stable dioxane ring, makes it
a versatile intermediate. However, the presence of the iodoalkane functional group and the
dioxane core necessitates strict adherence to safety protocols due to potential health and
environmental hazards. This guide provides a comprehensive overview of the known and
anticipated safety and handling precautions for this compound.

Hazard Identification and Classification

While a specific GHS classification for 5-(2-lodoethyl)-1,3-dioxane is not available, based on
analogous compounds, the following hazards should be anticipated.

Anticipated GHS Hazard Classification:
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Hazard Class Hazard Category Rationale
o Dioxane and its derivatives are
Flammable Liquids Category 3 or 4
often flammable.
o lodo-organic compounds can
Acute Toxicity (Oral) Category 4 )
be harmful if swallowed.
. Potential for toxicity upon skin
Acute Toxicity (Dermal) Category 4
contact.
) ] o Halogenated compounds can
Skin Corrosion/Irritation Category 2

cause skin irritation.

Serious Eye Damage/Eye
o Category 2A
[rritation

Likely to cause serious eye

irritation.

Specific Target Organ Toxicity Category 3 (Respiratory

(Single Exposure) irritation)

Vapors may be irritating to the

respiratory tract.

Hazardous to the Aquatic
Environment, Long-term Category 3

Hazard

Halogenated organic
compounds can be harmful to
aquatic life with long-lasting

effects.

Signal Word: Warning

Anticipated Hazard Statements:

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

H226/H227: Flammable liquid and vapor / Combustible liquid.
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e H412: Harmful to aquatic life with long lasting effects.

Physical and Chemical Properties

No experimental data for the physical and chemical properties of 5-(2-lodoethyl)-1,3-dioxane
were found. The following table provides data for structurally similar compounds to give an
estimated profile.

2-(2- 2-(2-
Property Bromoethyl)-1,3- Bromoethyl)-1,3- 1,4-Dioxane
dioxane dioxolane
Molecular Formula C6H11Bro2 C5H9Bro2 C4HB802
Molecular Weight 195.05 g/mol 181.03 g/mol 88.11 g/mol
. _ 67-70°C @ 2.8 .
Boiling Point Not available 101.1°C
mmHg
Density 1.431 g/mL at 25 °C Not available 1.0337 g/mL
Flash Point Not available Not available 12 °C (closed cup)

Experimental Protocols and Handling Procedures
General Handling Precautions

Due to the anticipated hazards, 5-(2-lodoethyl)-1,3-dioxane should be handled with the
following precautions:

o Work in a well-ventilated area: All manipulations should be carried out in a certified chemical
fume hood.

o Use appropriate Personal Protective Equipment (PPE): This includes, but is not limited to:
o Nitrile or neoprene gloves.
o Chemical safety goggles and a face shield.

o A flame-retardant lab coat.
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» Avoid ignition sources: Keep away from open flames, sparks, and hot surfaces. Use
explosion-proof equipment where necessary.

Prevent peroxide formation: Like other ethers, dioxane derivatives can form explosive
peroxides upon exposure to air and light.[1] Store in a tightly sealed, opaque container,
under an inert atmosphere (e.g., argon or nitrogen), and away from light. Test for the
presence of peroxides before heating or distillation.

Grounding and bonding: To prevent static discharge, ground and bond containers and
receiving equipment during transfers of the liquid.

Spill Response Protocol

In the event of a spill, follow these procedures:
Evacuate: Immediately evacuate the area.
Ventilate: Ensure the area is well-ventilated to disperse vapors.

Containment: Absorb the spill with an inert, non-combustible material such as sand,
diatomite, or universal binders. Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a sealed, properly labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Do not allow entry into waterways: Prevent the spilled material from entering sewers or
surface waters.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Toxicological Information

No specific toxicological data for 5-(2-lodoethyl)-1,3-dioxane is available. The information
below is based on the general toxicity of iodo-organic compounds and dioxane.

General Toxicity of lodo-organic Compounds:
¢ lodoalkanes are known to be reactive alkylating agents and can be toxic.

o Acute exposure to some iodo-organic compounds can cause nausea, dizziness, and
pulmonary edema.

o Chronic exposure may lead to neurological damage.

 lodine and its compounds can be corrosive and cause severe irritation to the skin, eyes, and
respiratory tract.[2]

General Toxicity of Dioxane:

e 1,4-Dioxane is considered a likely human carcinogen by the USEPA.[1]

¢ |t can cause eye and respiratory irritation.[1]

» Repeated or prolonged exposure can cause damage to the liver and kidneys.

Given these general toxicities, it is prudent to assume that 5-(2-lodoethyl)-1,3-dioxane may
exhibit similar toxicological properties.

Logical Relationships and Workflows
Personal Protective Equipment (PPE) Workflow
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The following diagram illustrates the decision-making process for selecting appropriate PPE
when handling 5-(2-lodoethyl)-1,3-dioxane.

Start: Handling
5-(2-lodoethyl)-1,3-dioxane

Work in a certified
chemical fume hood?

Wear chemical-resistant gloves

(nitrile or neoprene) Do not proceed

Wear chemical safety goggles
and face shield

Wear a flame-retardant
lab coat

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Spill Response Logical Diagram

This diagram outlines the logical steps to be taken in the event of a spill.
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Spill of 5-(2-lodoethyl)-1,3-dioxane
occurs

Evacuate immediate area

:

Ensure adequate ventilation

Contain spill with
inert absorbent

Collect absorbed material
in sealed container

Dispose of as
hazardous waste

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.

Conclusion
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While specific data for 5-(2-lodoethyl)-1,3-dioxane is lacking, a conservative approach to its
handling is essential. Researchers, scientists, and drug development professionals should treat
this compound as a potentially flammable, toxic, and irritating substance. The implementation
of robust safety protocols, including the use of appropriate personal protective equipment and
adherence to proper handling and disposal procedures, is critical to minimize risks. Further
experimental investigation into the toxicological and physical properties of this compound is
highly recommended to establish a more definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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